Cas no 893752-35-7 (4-(3,4-Dihydro-1H-isoquinolin-2-yl)benzaldehyde)
893752-35-7 structure
Product Name:4-(3,4-Dihydro-1H-isoquinolin-2-yl)benzaldehyde
CAS No:893752-35-7
MF:C16H15NO
MW:237.296404123306
CID:2152477
Update Time:2023-08-05
4-(3,4-Dihydro-1H-isoquinolin-2-yl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
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- 4-(3,4-dihydro-1H-isoquinolin-2-yl)benzaldehyde
- 4-(3,4-Dihydro-1H-isoquinolin-2-yl)benzaldehyde
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- Inchi: 1S/C16H15NO/c18-12-13-5-7-16(8-6-13)17-10-9-14-3-1-2-4-15(14)11-17/h1-8,12H,9-11H2
- InChI Key: AAVMPWUNCFYDAY-UHFFFAOYSA-N
- SMILES: O=CC1C=CC(=CC=1)N1CC2C=CC=CC=2CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 283
- Topological Polar Surface Area: 20.3
4-(3,4-Dihydro-1H-isoquinolin-2-yl)benzaldehyde Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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